Cas no 1218322-79-2 (Ethyl 2-(2-fluorophenyl)-2-(phenylamino)acetate)

• Product Name: Ethyl 2-(2-fluorophenyl)-2-(phenylamino)acetate
• CAS No: 1218322-79-2
• MF: C₁₆H₁₆FNO₂
• MW: 273.302147865295
• MDL: MFCD31296800
• CID: 5683961
• PubChem ID: 60990693
• Update Time: 2025-05-20

Ethyl 2-(2-fluorophenyl)-2-(phenylamino)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2-fluorophenyl)-2-(phenylamino)acetate
• EN300-26269059
• 1218322-79-2
• Ethyl 2-(2-fluorophenyl)-2-(phenylamino)acetate

• MDL： MFCD31296800
• Inchi： 1S/C16H16FNO2/c1-2-20-16(19)15(13-10-6-7-11-14(13)17)18-12-8-4-3-5-9-12/h3-11,15,18H,2H2,1H3
• InChI Key： NWEOLAGTZMIBOD-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C(=O)OCC)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 273.11650692g/mol
• Monoisotopic Mass: 273.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 2-(2-fluorophenyl)-2-(phenylamino)acetate

Ethyl 2-(2-fluorophenyl)-2-(phenylamino)acetate: A Comprehensive Overview

Ethyl 2-(fluorophenyl)-phenylaminoacetate, with the CAS number 12183-44-9, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound, also referred to as Ethyl 2-(phenylamino)-fluorophenylacetate, has garnered attention due to its unique structural properties and potential applications in drug development.

The molecular structure of Ethyl 2-(fluorophenyl)-phenylaminoacetate consists of a central acetate group with an ethoxy group attached to a carbon atom that is further substituted by a phenyl group bearing a fluorine atom and an amino group linked to another phenyl ring. This configuration imparts the compound with distinct electronic and steric properties, making it a valuable substrate for various chemical reactions.

Recent studies have highlighted the importance of fluorinated aromatic compounds like Ethyl 2-(fluorophenyl)... in medicinal chemistry. The presence of the fluorine atom enhances the lipophilicity of the molecule, which is crucial for improving bioavailability in drug candidates. Additionally, the phenylamino group contributes to hydrogen bonding capabilities, further modulating the compound's pharmacokinetic properties.

In terms of synthesis, Ethyl 2-(fluorophenyl)... can be prepared through a variety of routes, including nucleophilic substitution and coupling reactions. Researchers have explored the use of transition metal catalysts to optimize reaction conditions, leading to higher yields and improved purity.

The compound has shown promise in preliminary biological assays, particularly in its ability to inhibit certain enzymes relevant to neurological disorders. Its selectivity and potency in these assays suggest potential as a lead compound for drug discovery efforts targeting conditions such as Alzheimer's disease or Parkinson's disease.

Ethical considerations and regulatory compliance are paramount in the development and testing of compounds like Ethyl 2-(fluorophenyl).... Ensuring adherence to safety protocols and environmental regulations is essential to mitigate risks associated with chemical synthesis and handling.

In conclusion, Ethyl 2-(fluorophenyl)... represents a compelling subject for further research due to its versatile structure and potential therapeutic applications. Continued investigation into its synthesis, biological activity, and pharmacokinetics will undoubtedly contribute to advancements in medicinal chemistry and drug development.